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Introduction

Diamino lipid DAL4 is a novel, ionizable lipid designed for the formulation of lipid
nanoparticles (LNPs) to deliver messenger RNA (mMRNA) for therapeutic applications,
particularly in cancer immunotherapy.[1] These LNPs serve as a vehicle to protect the mRNA
payload from degradation and facilitate its efficient delivery into target cells. In the context of
cancer vaccines, DAL4-LNPs can be formulated to carry mRNA encoding immunostimulatory
molecules, such as cytokines, to the tumor microenvironment. This localized delivery strategy
aims to enhance anti-tumor immune responses while minimizing systemic toxicity associated
with traditional cytokine therapies.[1][2]

This document provides detailed application notes and protocols for the use of Diamino lipid
DAL4 in the development of mMRNA-based cancer vaccines, with a focus on the formulation,
characterization, and preclinical evaluation of DAL4-LNP-based therapies. The protocols are
based on established methodologies and findings from preclinical studies.
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Table 1: Physicochemical Characteristics of DAL4-LNPs

The following table summarizes the key physicochemical properties of DAL4-LNPs
encapsulating various mRNA species. These parameters are critical for ensuring the quality,
stability, and in vivo performance of the LNP formulations.

mRNA
LNP Mean Particle Polydispersity  Zeta Potential .
. . Encapsulation
Formulation Size (nm) Index (PDI) (mV) .
Efficiency (%)
DAL4-LNP-IL-12 953+21 0.12 £0.02 -8.5+0.7 >905
DAL4-LNP-IL-27 98.7+25 0.13 +0.03 -9.1+0.9 >95
DAL4-LNP-GM-
96.5+1.9 0.11 + 0.02 -8.8+£0.6 >95
CSF
DAL4-LNP (dual
101.2+3.2 0.14 + 0.03 -95+11 >95

IL-12 & IL-27)

Data presented as mean * standard deviation.

Table 2: In Vivo Anti-Tumor Efficacy of DAL4-LNP mRNA
Therapies in B16F10 Melanoma Model

This table presents the in vivo efficacy of intratumorally administered DAL4-LNPs
encapsulating cytokine-encoding mRNA in a murine B16F10 melanoma model.
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Average Tumor

Percent Tumor

Survival Rate (%) at

Treatment Group Volume (mm?3) at Growth Inhibition S
a

Day 21 (%) &
PBS Control 1500 + 250 0 0
DAL4-LNP-GM-CSF 1100 £ 200 26.7 20
DAL4-LNP-IL-27 800 + 150 46.7 40
DAL4-LNP-IL-12 400 + 100 73.3 80
DAL4-LNP (dual IL-12

150 + 50 90 100

& IL-27)

Data are representative of typical outcomes from preclinical studies. Tumor volumes are

approximate and presented as mean + standard deviation.

Experimental Protocols

Protocol 1: Formulation of DAL4-Lipid Nanoparticles

Encapsulating mRNA

This protocol describes the preparation of DAL4-LNPs using a microfluidic mixing method.

Materials:

Diamino lipid DAL4

Cholesterol

(DMG-PEG 2000)

MRNA (e.g., encoding IL-12, IL-27)

Ethanol, molecular biology grade

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

© 2026 BenchChem. All rights reserved.

3/12

Tech Support


https://www.benchchem.com/product/b12398828/docs?utm_src=pdf-body#application-notes-and-protocols-diamino-lipid-dal4-for-cancer-vaccine-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Citrate buffer (pH 4.0), sterile

o Phosphate-buffered saline (PBS), sterile

o Microfluidic mixing device (e.g., NanoAssemblr)
Procedure:

e Prepare Lipid Stock Solution:

o Dissolve DAL4, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a molar ratio of
50:10:38.5:1.5.

o The final total lipid concentration in the ethanol phase should be between 10-20 mg/mL.
o Prepare mRNA Solution:

o Dilute the mRNA transcript in citrate buffer (pH 4.0) to a final concentration of 0.1-0.5
mg/mL.

e LNP Formulation using Microfluidic Mixing:

o Set the flow rate ratio of the aqueous phase (mMRNA solution) to the organic phase (lipid
solution) to 3:1.

o Load the lipid solution and the mRNA solution into separate syringes and place them on
the syringe pumps of the microfluidic device.

o Initiate the mixing process according to the manufacturer's instructions. The rapid mixing
of the two phases will induce the self-assembly of the LNPs.

 Purification and Buffer Exchange:

o Dialyze the resulting LNP suspension against sterile PBS (pH 7.4) for at least 18 hours at
4°C to remove ethanol and unencapsulated mRNA. Use a dialysis membrane with an
appropriate molecular weight cutoff (e.g., 10 kDa).

o Alternatively, use tangential flow filtration (TFF) for larger scale preparations.
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 Sterilization and Storage:
o Sterilize the final LNP formulation by passing it through a 0.22 pum syringe filter.

o Store the sterile DAL4-LNP-mRNA suspension at 4°C for short-term use or at -80°C for
long-term storage.

Protocol 2: Characterization of DAL4-LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

e Instrument: Dynamic Light Scattering (DLS) instrument.

e Procedure:
o Dilute a small aliquot of the LNP suspension in sterile PBS.
o Transfer the diluted sample to a cuvette.

o Measure the particle size and PDI at 25°C. Perform at least three independent

measurements.

2. Zeta Potential Measurement:
e Instrument: Laser Doppler Velocimetry instrument.
e Procedure:

o Dilute the LNP suspension in 10 mM NacCl solution.

o Load the sample into a zeta potential cell.

o Measure the electrophoretic mobility to determine the zeta potential.
3. mRNA Encapsulation Efficiency:
e Assay: Quant-iT RiboGreen RNA Assay.

e Procedure:
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o Prepare two sets of LNP samples.

o To one set, add Triton X-100 (0.5% final concentration) to lyse the LNPs and release the
encapsulated mRNA. The other set remains untreated.

o Add the RiboGreen reagent to both sets of samples and measure the fluorescence
(excitation ~480 nm, emission ~520 nm).

o The encapsulation efficiency is calculated using the following formula: EE (%) =
(Fluorescence of lysed LNPs - Fluorescence of intact LNPs) / Fluorescence of lysed LNPs
*100

Protocol 3: In Vivo Anti-Tumor Efficacy Study

This protocol outlines a typical in vivo study to evaluate the therapeutic efficacy of DAL4-LNP-
MRNA in a murine tumor model.

Materials:

C57BL/6 mice (6-8 weeks old)

B16F10 melanoma cells

DAL4-LNP-mRNA formulations (e.g., IL-12, IL-27, dual) and PBS control

Sterile syringes and needles

Calipers for tumor measurement
Procedure:
e Tumor Cell Implantation:

o Subcutaneously inject 1 x 10”5 B16F10 cells in 100 pL of sterile PBS into the flank of each

mouse.
e Tumor Growth Monitoring:

o Monitor tumor growth every other day by measuring the tumor dimensions with calipers.
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o Calculate tumor volume using the formula: (Length x Width?) / 2.

e Treatment Administration:

o When tumors reach an average volume of approximately 50-100 mm3, randomize the
mice into treatment groups (n=5-10 mice per group).

o Administer intratumoral injections of the DAL4-LNP-mRNA formulations or PBS control
every other day for a total of six doses. The typical mMRNA dose is 10 ug per injection.[3]

» Efficacy Assessment:
o Continue to monitor tumor volume throughout the study.

o Monitor the survival of the mice. Euthanize mice when tumors reach a predetermined
endpoint (e.g., >2000 mms3) or if they show signs of significant morbidity.

o Plot tumor growth curves and survival curves (Kaplan-Meier) for each group.

Protocol 4: Immunological Analysis of Tumor-Infiltrating
Lymphocytes

This protocol describes the analysis of immune cell populations within the tumor
microenvironment following treatment.

Materials:

Tumor tissues from treated and control mice

RPMI 1640 medium

Collagenase D, DNase |

Fetal Bovine Serum (FBS)

Red Blood Cell Lysis Buffer
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o Fluorescently conjugated antibodies against immune cell markers (e.g., CD45, CD3, CD4,
CD8, NK1.1, IFN-y, TNF-a)

e Flow cytometer
Procedure:
e Tumor Dissociation:
o Excise tumors and mince them into small pieces.

o Digest the tumor tissue in RPMI 1640 containing collagenase D and DNase | for 30-60
minutes at 37°C with gentle agitation.

o Filter the cell suspension through a 70 um cell strainer to obtain a single-cell suspension.
e Red Blood Cell Lysis:

o Treat the cell suspension with Red Blood Cell Lysis Buffer to remove contaminating

erythrocytes.
e Cell Staining for Flow Cytometry:
o Count the viable cells.

o For surface marker staining, incubate the cells with a cocktail of fluorescently labeled
antibodies against markers such as CD45, CD3, CD8, and NK1.1.

o For intracellular cytokine staining, stimulate the cells in vitro for 4-6 hours with a cell
stimulation cocktail (containing phorbol 12-myristate 13-acetate (PMA), ionomycin, and a
protein transport inhibitor like brefeldin A).

o After stimulation, perform surface staining as described above, then fix and permeabilize
the cells before staining for intracellular cytokines like IFN-y and TNF-a.

o Flow Cytometry Analysis:

o Acquire the stained cells on a flow cytometer.
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o Analyze the data to quantify the percentage and absolute numbers of different immune cell
populations (e.g., CD8+ T cells, NK cells) and the proportion of these cells producing IFN-
y and TNF-a.

Signaling Pathways and Experimental Workflows
Signaling Pathways

The therapeutic effect of DAL4-LNPs carrying cytokine-encoding mRNA is mediated by the
biological activity of the translated cytokines. The intratumoral expression of IL-12 and IL-27
activates downstream signaling cascades in immune cells, leading to an enhanced anti-tumor
response.
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1. LNP Formulation

(DAL4, Lipids, mRNA)

2. Physicochemical Characterization
(Size, PDI, Zeta, Encapsulation)

3. In Vitro Studies
(mRNA expression in tumor cells)

4. In Vivo Model Development
(B16F10 tumor implantation)

5. Intratumoral Treatment
(DAL4-LNP-mRNA administration)

6. Efficacy Assessment 7. Immunological Analysis
(Tumor growth, Survival) (Flow cytometry of TILS)

8. Data Analysis & Interpretation
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1. Opposing roles of STAT1 and STAT3 in IL-21 function in CD4+ T cells - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. Activation of naive CD4+ T cells re-tunes STAT1 signaling to deliver unique cytokine
responses in memory CD4+ T cells - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Intratumoral delivery of IL-12 and IL-27 mRNA using lipid nanopatrticles for cancer
immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Application Notes and Protocols: Diamino Lipid DAL4
for Cancer Vaccine Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398828/docs#application-notes-and-protocols-
diamino-lipid-dal4-for-cancer-vaccine-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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